5-bromo-2-(1-hydroxy-1-methylethyl)pyridine N-oxide

• Molecular Formula: C8H10BrNO2
• Molecular Weight: 232.07 g/mol
• IUPAC Name: 2-(5-bromo-1-oxidopyridin-1-ium-2-yl)propan-2-ol
• InChI: InChI=1S/C8H10BrNO2/c1-8(2,11)7-4-3-6(9)5-10(7)12/h3-5,11H,1-2H3
• InChI Key: UGEKEOIDCFBYOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=[N+](C=C(C=C1)Br)[O-])O

Description

5-bromo-2-(1-hydroxy-1-methylethyl)pyridine N-oxide is a useful research compound. Its molecular formula is C8H10BrNO2 and its molecular weight is 232.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(1-hydroxy-1-methylethyl)pyridine from Step 1 in methylene chloride (5 ml/mmol) at room temperature was added m-chloroperoxybenzoic acid 70% (1.1 eq) and the resulting mixture was stirred at room temperature for 18 hours. An excess of calcium hydroxide was added and after 5 minutes the mixture was filtered through a bed of celite. The crude product from evaporation of the filtrate was chromatographed on silica gel eluting with 80% ethyl acetate in hexane and the 5-bromo-2-(1-hydroxy-1-methylethyl)pyridine N-oxide compound was obtained as a white solid.